![molecular formula C21H15FN2O2 B278499 N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylbenzamide](/img/structure/B278499.png)
N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylbenzamide
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Overview
Description
N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylbenzamide is a compound that belongs to the family of benzoxazole derivatives. This compound has shown potential in various scientific research applications, including cancer treatment, neuroprotection, and imaging.
Mechanism of Action
The mechanism of action of N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylbenzamide involves the inhibition of various enzymes and signaling pathways. In cancer treatment, this compound inhibits the activity of matrix metalloproteinases and vascular endothelial growth factor, which are involved in angiogenesis and tumor growth. In neuroprotection, this compound activates the Nrf2/ARE pathway, which induces the expression of antioxidant enzymes and protects neurons from oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer treatment, this compound inhibits cell proliferation, induces apoptosis, and inhibits angiogenesis. In neuroprotection, this compound protects neurons from oxidative stress and improves cognitive function. In imaging, this compound binds to amyloid beta plaques and emits fluorescence, allowing for their detection.
Advantages and Limitations for Lab Experiments
The advantages of using N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylbenzamide in lab experiments include its potential in cancer treatment, neuroprotection, and imaging. However, the limitations of this compound include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylbenzamide. In cancer treatment, future research could focus on optimizing the synthesis method and improving the efficacy of this compound. In neuroprotection, future research could investigate the potential of this compound in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In imaging, future research could focus on developing more sensitive and specific probes for detecting amyloid beta plaques.
Synthesis Methods
The synthesis of N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylbenzamide involves the reaction of 4-fluoroaniline, salicylaldehyde, and 2-methylbenzoyl chloride in the presence of a base. The reaction yields a white crystalline solid, which can be purified through recrystallization.
Scientific Research Applications
N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylbenzamide has shown potential in various scientific research applications. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, this compound has been shown to protect neurons from oxidative stress and improve cognitive function. In imaging, this compound has been used as a fluorescent probe for detecting amyloid beta plaques in Alzheimer's disease.
properties
Molecular Formula |
C21H15FN2O2 |
---|---|
Molecular Weight |
346.4 g/mol |
IUPAC Name |
N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylbenzamide |
InChI |
InChI=1S/C21H15FN2O2/c1-13-4-2-3-5-17(13)20(25)23-16-10-11-19-18(12-16)24-21(26-19)14-6-8-15(22)9-7-14/h2-12H,1H3,(H,23,25) |
InChI Key |
PQTJSSOEZIMJKM-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=C(C=C4)F |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=C(C=C4)F |
Origin of Product |
United States |
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